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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B15566195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
17-Hydroxyventuricidin A is a macrolide antibiotic produced by certain species of

Streptomyces. It is a potent and specific inhibitor of mitochondrial F1F0-ATP synthase, a key

enzyme in cellular energy metabolism. By binding to the F0 subunit of the complex, 17-
Hydroxyventuricidin A blocks the proton channel, thereby inhibiting ATP synthesis. This

mechanism of action makes it a valuable tool for studying cellular bioenergetics and a potential

candidate for therapeutic development, particularly as an antifungal and antibacterial agent.

Furthermore, it has been shown to act as an antibiotic adjuvant, enhancing the efficacy of other

antibiotics against resistant bacterial strains.

Accurate and reproducible experimental results depend on the correct preparation of stock

solutions. This document provides detailed protocols for the preparation, storage, and handling

of 17-Hydroxyventuricidin A stock solutions to ensure their stability and efficacy for in vitro

and in vivo studies.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of 17-Hydroxyventuricidin A
is presented in the table below. This information is critical for the accurate preparation of stock

solutions at desired concentrations.
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Property Value Source(s)

Molecular Formula C₄₁H₆₇NO₁₂ [1]

Molecular Weight 765.97 g/mol [1]

Appearance White solid [1]

CAS Number 113204-43-6 [1]

Solubility in Ethanol 1 mg/mL [2][3]

Solubility in DMSO Soluble [2][3]

Solubility in Methanol Soluble [2][3]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Stock Solution in
Ethanol
This protocol describes the preparation of a 1 mg/mL stock solution of 17-
Hydroxyventuricidin A in ethanol.

Materials:

17-Hydroxyventuricidin A powder

Anhydrous ethanol (≥99.5%)

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:
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Weighing: In a sterile microcentrifuge tube or amber glass vial, accurately weigh 1 mg of 17-
Hydroxyventuricidin A powder using an analytical balance.

Solvent Addition: Add 1 mL of anhydrous ethanol to the vial containing the powder.

Dissolution: Cap the vial securely and vortex the solution until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure no particulate matter is present.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C in tightly sealed amber vials to protect from light.

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO
This protocol outlines the preparation of a 10 mM stock solution of 17-Hydroxyventuricidin A
in dimethyl sulfoxide (DMSO).

Materials:

17-Hydroxyventuricidin A powder (MW: 765.97 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath (optional)

Analytical balance

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of 17-
Hydroxyventuricidin A. For 1 mL of a 10 mM solution:
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Mass (mg) = 10 mmol/L * 765.97 g/mol * 0.001 L * 1000 mg/g = 7.66 mg

Weighing: Accurately weigh 7.66 mg of 17-Hydroxyventuricidin A powder into a sterile

amber glass vial.

Solvent Addition: Add 1 mL of anhydrous, sterile-filtered DMSO to the vial.

Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not dissolve

completely, sonicate the vial in an ultrasonic water bath for a few minutes.[3] Gentle warming

to 37°C can also facilitate dissolution.[3] Ensure the final solution is clear and free of

precipitates.

Storage: Aliquot the 10 mM stock solution into single-use volumes in sterile, amber

microcentrifuge tubes. Store at -20°C or -80°C for long-term storage.

Note on Working Solutions: When preparing working solutions for cell-based assays, the final

concentration of DMSO should be kept low (typically ≤0.5%) to avoid solvent-induced

cytotoxicity. Perform serial dilutions of the stock solution in your cell culture medium.

Mechanism of Action: Inhibition of F1F0-ATP
Synthase
17-Hydroxyventuricidin A exerts its biological effects by targeting the F1F0-ATP synthase, a

multi-subunit enzyme complex located in the inner mitochondrial membrane of eukaryotes and

the plasma membrane of bacteria. This enzyme is crucial for the production of ATP, the primary

energy currency of the cell.
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Caption: Inhibition of F1F0-ATP Synthase by 17-Hydroxyventuricidin A.

The diagram above illustrates the mechanism of action. The flow of protons through the F0

subunit drives the rotation of the complex, leading to the synthesis of ATP by the F1 subunit.

17-Hydroxyventuricidin A binds to the F0 subunit, obstructing the proton channel. This

inhibition of proton translocation decouples the proton gradient from ATP synthesis, leading to a

depletion of cellular ATP and, in bacteria, a disruption of the membrane potential.

Experimental Workflow: From Stock to Working
Solution
The following workflow diagram outlines the key steps from receiving the powdered compound

to preparing a working solution for a typical cell-based experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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